Cas no 1340519-57-4 (1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione
• CAS No: 1340519-57-4
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 5950061
• PubChem ID: 63319647
• Update Time: 2025-06-10

1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-cyclopropyl-3-(5-methyl-2-thienyl)-
• 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione
• AKOS012623819
• 1340519-57-4
• EN300-1125016
• CS-0291240

• Inchi： 1S/C11H12O2S/c1-7-2-5-11(14-7)10(13)6-9(12)8-3-4-8/h2,5,8H,3-4,6H2,1H3
• InChI Key： UDXOECDBKMFONQ-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)CC(C1SC(C)=CC=1)=O

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 355.6±27.0 °C(Predicted)
• pka: 9.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione

Recent Advances in the Study of 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione (CAS: 1340519-57-4)

1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione (CAS: 1340519-57-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This β-diketone derivative exhibits unique structural and electronic properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its potential as a scaffold for novel drug candidates.

The compound's structure features a cyclopropyl group and a 5-methylthiophene moiety, which contribute to its distinct reactivity and interaction with biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the β-diketone functionality allows for chelation with metal ions, which has been exploited in the design of metalloenzyme inhibitors.

Recent synthetic methodologies have improved the efficiency and yield of 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione production. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis route that reduces the number of steps and minimizes byproduct formation. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary studies have shown that 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. Its mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. Additionally, the compound has shown promise in inhibiting protein kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Pharmacokinetic studies of this compound are still in early stages, but recent in vitro assays indicate favorable metabolic stability in human liver microsomes. The compound demonstrates moderate plasma protein binding and acceptable permeability across Caco-2 cell monolayers, suggesting reasonable oral bioavailability. These properties make it an attractive starting point for further medicinal chemistry optimization.

Future research directions for 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione include structure-activity relationship studies to improve its potency and selectivity, as well as in vivo efficacy studies in relevant disease models. The compound's versatility as a synthetic building block also opens possibilities for creating diverse chemical libraries for high-throughput screening against various biological targets.

In conclusion, 1-cyclopropyl-3-(5-methylthiophen-2-yl)propane-1,3-dione (CAS: 1340519-57-4) represents an interesting chemical entity with multiple potential applications in drug discovery. Its unique structural features, combined with demonstrated biological activities, warrant further investigation to fully explore its therapeutic potential. Continued research efforts in this area may lead to the development of novel treatments for infectious diseases, inflammatory conditions, and possibly other therapeutic areas.